Cas no 2411299-10-8 (2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide)

• Product Name: 2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide
• CAS No: 2411299-10-8
• MF: C₁₄H₁₇Cl₂N₃O₂
• MW: 330.209681272507
• CID: 5922571
• PubChem ID: 165766634
• Update Time: 2025-06-08

2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide
• 2411299-10-8
• EN300-26577176

• Inchi： 1S/C14H17Cl2N3O2/c15-9-13(20)17-10-14(21)19-6-4-18(5-7-19)12-3-1-2-11(16)8-12/h1-3,8H,4-7,9-10H2,(H,17,20)
• InChI Key： WEYMFBNUTFSRNH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C(CNC(CCl)=O)=O)CC1

Computed Properties

• Exact Mass: 329.0697822g/mol
• Monoisotopic Mass: 329.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide

Recent Advances in the Study of 2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide (CAS: 2411299-10-8)

In recent years, the compound 2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide (CAS: 2411299-10-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and chloroacetamide moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide involves a multi-step process that includes the reaction of 3-chlorophenylpiperazine with chloroacetyl chloride, followed by further functionalization. Recent studies have optimized this synthesis route to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

Pharmacological evaluations of 2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide have revealed its potential as a modulator of neurotransmitter systems, particularly targeting dopamine and serotonin receptors. In vitro studies demonstrate its high affinity for specific receptor subtypes, suggesting possible applications in the treatment of neurological and psychiatric disorders, such as schizophrenia and depression. Additionally, preliminary in vivo studies in rodent models have shown promising results in terms of efficacy and safety profiles, although further toxicological assessments are required to fully understand its therapeutic window.

Recent research has also explored the compound's potential in oncology. Preliminary findings indicate that 2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide may exhibit antiproliferative effects against certain cancer cell lines, possibly through mechanisms involving apoptosis induction and cell cycle arrest. These findings open new avenues for the development of novel chemotherapeutic agents, although extensive preclinical testing is necessary to validate these effects and elucidate the underlying molecular pathways.

In conclusion, 2-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}acetamide (CAS: 2411299-10-8) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse pharmacological properties and potential therapeutic applications underscore the need for continued investigation. Future research should focus on optimizing its pharmacokinetic and pharmacodynamic profiles, as well as conducting comprehensive preclinical and clinical trials to fully realize its therapeutic potential.